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Compound of Interest

Compound Name:
5-Hydroxyindole-3-acetic acid-

13C6

Cat. No.: B12053566 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of 5-Hydroxyindole-3-acetic acid-13C6 (5-HIAA-13C6), a stable isotope-labeled

compound crucial for research in neurotransmitter metabolism and drug development. This

document details its fundamental characteristics, provides experimental protocols for its

quantification, and illustrates its role in biological pathways.

Core Physicochemical Properties
5-Hydroxyindole-3-acetic acid-13C6 is the isotopically labeled form of 5-HIAA, the primary

metabolite of serotonin.[1] The incorporation of six carbon-13 atoms into the benzene ring of

the indole structure results in a mass shift of +6, making it an ideal internal standard for mass

spectrometry-based quantification of endogenous 5-HIAA. Its physical and chemical properties

are nearly identical to its unlabeled counterpart, with the key difference being its increased

molecular weight.
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The following table summarizes the key physicochemical properties of 5-Hydroxyindole-3-
acetic acid-13C6 and its unlabeled analogue, 5-Hydroxyindole-3-acetic acid (5-HIAA).

Property
5-Hydroxyindole-3-acetic
acid-13C6

5-Hydroxyindole-3-acetic
acid (Unlabeled)

Molecular Formula ¹³C₆C₄H₉NO₃ C₁₀H₉NO₃[2][3][4]

Molecular Weight 197.14 g/mol [5][6] 191.18 g/mol [2][3][4]

Appearance Powder / Crystalline Solid[3]
Light red or white to purple

crystalline solid[2][3]

Melting Point

Not explicitly stated for labeled;

expected to be similar to

unlabeled.

161-164 °C (with

decomposition)[2][7]

Solubility
Soluble in DMSO, Methanol,

and Ethanol.[3][8]

Organic Solvents: ~25 mg/mL

in DMSO, DMF, and Ethanol.

[3][4] Aqueous Buffer: ~0.1

mg/mL in PBS (pH 7.2).[3][4]

Isotopic Purity ≥98 atom % ¹³C Not Applicable

Chemical Purity ≥98% (CP/HPLC)[6] ≥98% (HPLC)

Storage Temperature
-20°C, protected from light, air,

and moisture.[6][9]
-20°C[3][4]

Biological Significance and Metabolic Pathway
5-HIAA is the final product of serotonin metabolism, a critical pathway in neurobiology and the

diagnosis of certain diseases.[10][11] Serotonin is first metabolized by monoamine oxidase

(MAO) to form 5-hydroxyindole-3-acetaldehyde. This intermediate is then oxidized by aldehyde

dehydrogenase (ALDH) to yield 5-HIAA, which is subsequently excreted in the urine.[11][12]

Measuring urinary 5-HIAA levels is a key diagnostic tool for neuroendocrine tumors, particularly

carcinoid tumors that secrete excessive amounts of serotonin.[10][12][13] 5-HIAA-13C6 serves

as a tracer or internal standard for the accurate quantification of these levels in biological

samples.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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